Cas no 106133-21-5 (2,4-Pyridinediol,1-oxide)

• Product Name: 2,4-Pyridinediol,1-oxide
• CAS No: 106133-21-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 153311
• PubChem ID: 54694045
• Update Time: 2025-04-19

2,4-Pyridinediol,1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinediol,1-oxide
• 1,4-dihydroxypyridin-2-one
• 2,4-Pyridinediol,1-oxide(9CI)
• 1,2-dihydroxypyridin-4(1H)-one
• 2,4-dihydroxypyridine N-oxide
• 2,4-dihydroxypyridine-1-oxide
• 1,4-Dihydroxypyrid-2-one
• DTXSID70909930
• SCHEMBL9464580
• 2,4-Pyridinediol, 1-oxide
• SCHEMBL7393594
• 106133-21-5
• ITSBCXBYFLTMNS-UHFFFAOYSA-N
• YWHKCBUMJJQKQX-UHFFFAOYSA-N

• Inchi： 1S/C5H5NO3/c7-4-1-2-6(9)5(8)3-4/h1-3,7,9H
• InChI Key： ITSBCXBYFLTMNS-UHFFFAOYSA-N
• SMILES： ON1C=CC(=CC1=O)O

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones